Sodium monohydrate

Specification

• CAS No.: 159536-30-8
• Molecular Formula: H2NaO
• Molecular Weight: 41.005 g/mol
• Standard InChI: InChI=1S/Na.H2O/h;1H2
• Standard InChI Key: NASFKTWZWDYFER-UHFFFAOYSA-N
• Canonical SMILES: O.[Na]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

Sodium hydroxide monohydrate consists of one sodium (Na⁺) ion, one hydroxide (OH⁻) ion, and one water molecule (H₂O) in its crystalline lattice. Its molecular formula, H₃NaO₂, reflects this stoichiometry. The compound is systematically named sodium hydroxide monohydrate under IUPAC guidelines, though it is occasionally abbreviated as "sodium monohydrate" in technical literature. Common synonyms include sodium hydroxide hydrate and caustic soda monohydrate.

The structural arrangement involves hydrogen bonding between the hydroxide ion and water molecule, stabilizing the crystal lattice. This interaction is evident in its SMILES notation (O.[Na]) and InChI key (NASFKTWZWDYFER-UHFFFAOYSA-N), which encode the spatial relationships between atoms.

Identifiers and Regulatory Information

Key identifiers for sodium hydroxide monohydrate include:

• CAS Registry Number: 12179-02-1

• PubChem CID: 71353970

• DSSTox Substance ID: DTXSID50778681

Regulatory classifications designate it as a hazardous substance (UN 1823, Hazard Class 8), requiring careful handling to prevent exposure.

Physical and Chemical Properties

Thermodynamic Properties

Sodium hydroxide monohydrate exhibits distinct thermal characteristics:

Property	Value
Melting Point	318°C
Boiling Point	1,390°C
Density (at 20°C)	2.13 g/cm³
Solubility in Water	1,100 g/L (20°C)
pH (50 g/L solution)	14

The high solubility in water and alkaline pH are consistent with its strong base behavior. The monohydrate form’s melting point is slightly lower than anhydrous NaOH (318°C vs. 323°C), attributable to lattice energy differences.

Spectroscopic and Computational Data

• Exact Mass: 58.003074 g/mol

• Monoisotopic Mass: 58.003074 g/mol

• X-ray Diffraction: Crystallographic studies reveal a monoclinic crystal system with space group P2₁/c, confirmed by powder diffraction patterns.

Synthesis and Industrial Production

Crystallization Process

The industrial synthesis of sodium hydroxide monohydrate involves controlled crystallization from concentrated NaOH solutions. A patented method outlines the following steps:

• Concentration: An aqueous NaOH solution is evaporated to ~50% w/w.

• Cooling: The solution is cooled to 12–15°C to induce supersaturation.

• Seeding: Seed crystals of NaOH·H₂O are introduced to initiate nucleation.

• Harvesting: Crystals are separated via centrifugation and dried at 30–40°C.

This process yields high-purity (99–99.999%) product grades, critical for pharmaceutical and electronic applications.

Challenges in Hydrate Stability

Dehydration to anhydrous NaOH occurs above 60°C, necessitating strict temperature control during storage and handling. Moisture retention in packaging is essential to prevent phase transition.

Applications in Science and Industry

Catalysis and Chemical Synthesis

Sodium hydroxide monohydrate serves as a potent base catalyst in organic reactions, including saponification and esterification. Its hydrated form offers moderated reactivity compared to anhydrous NaOH, reducing side reactions in sensitive syntheses.

Advanced Material Production

In materials science, it is employed in:

• Nanoparticle Synthesis: As a pH regulator in the sol-gel production of metal oxides.

• Carbon Dioxide Capture: Reacting with CO₂ to form sodium carbonate, a pathway explored for emissions reduction.

Energy Technologies

The 2013 JILA experiment demonstrated evaporative cooling of hydroxide molecules using laser techniques, highlighting potential applications in quantum chemistry and energy-efficient reaction control.